Cas no 1797248-63-5 (1-(2-fluorophenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea)

• Product Name: 1-(2-fluorophenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea
• CAS No: 1797248-63-5
• MF: C₁₆H₁₈FN₅O
• MW: 315.345426082611
• CID: 5372717
• Update Time: 2025-10-29

1-(2-fluorophenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluorophenyl)-N′-[[4-(1-pyrrolidinyl)-2-pyrimidinyl]methyl]urea
• 1-(2-fluorophenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea

• Inchi： 1S/C16H18FN5O/c17-12-5-1-2-6-13(12)20-16(23)19-11-14-18-8-7-15(21-14)22-9-3-4-10-22/h1-2,5-8H,3-4,9-11H2,(H2,19,20,23)
• InChI Key： YXARJYMZXAQVSM-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1F)C(NCC1=NC=CC(N2CCCC2)=N1)=O

Experimental Properties

• Density: 1.329±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 458.1±45.0 °C(Predicted)
• pka: 12.27±0.46(Predicted)

Additional information on 1-(2-fluorophenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea

Introduction to 1-(2-fluorophenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea (CAS No. 1797248-63-5)

1-(2-fluorophenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound, identified by its Chemical Abstracts Service (CAS) number 1797248-63-5, represents a class of molecules designed to interact with biological targets in a highly specific manner. The structural framework of this compound incorporates several key functional groups, including a fluorophenyl moiety, a pyrimidin ring system, and a pyrrolidin nitrogen-containing heterocycle, which collectively contribute to its unique chemical and biological properties.

The fluorophenyl group is particularly noteworthy due to its ability to modulate the electronic and steric properties of the molecule. Fluoro-substituted aromatic compounds are well-documented for their enhanced metabolic stability and improved binding affinity to biological targets. In the context of drug discovery, the presence of a fluorine atom at the 2-position of the phenyl ring can significantly influence the pharmacokinetic profile of a compound, often leading to increased bioavailability and prolonged half-life. This feature makes 1-(2-fluorophenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea an attractive candidate for further exploration in therapeutic applications.

The core of the molecule is composed of a urea linkage connected to a pyrimidine ring that is further substituted with a pyrrolidine moiety. The urea group serves as a versatile pharmacophore, capable of forming hydrogen bonds with biological targets such as enzymes and receptors. This interaction is crucial for the compound's ability to modulate biological pathways effectively. The pyrimidine ring, on the other hand, is a common scaffold in many bioactive molecules and has been extensively studied for its role in various therapeutic contexts. Its presence in this compound suggests potential interactions with nucleic acid-binding proteins or other cellular components.

Moreover, the substitution pattern on the pyrimidine ring with a 4-(pyrrolidin-1-yl)methyl group adds an additional layer of complexity to the molecule's interactions. The pyrrolidine nitrogen can act as a hydrogen bond acceptor or donor, depending on the local environment within the target protein. This flexibility allows the compound to adopt multiple conformations that may enhance its binding affinity and selectivity. The combination of these structural elements makes 1-(2-fluorophenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing small molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The structural features of this compound suggest that it may have potential activity against such targets. For instance, the presence of both a fluorophenyl group and a urea moiety has been associated with kinase inhibition in several reported cases. The ability of these groups to interact with key residues in the active site of kinases could lead to potent inhibition of enzyme activity, thereby disrupting signaling pathways critical for tumor growth and survival.

Recent studies have also highlighted the importance of fluorinated aromatic compounds in developing antiviral agents. The electronic properties induced by fluorine substitution can enhance binding affinity to viral proteases and polymerases, leading to effective inhibition of viral replication. Given the structural similarities between this compound and known antiviral scaffolds, it is plausible that 1-(2-fluorophenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea could exhibit similar activity against viral pathogens. Further investigation into its antiviral properties would be warranted in light of these findings.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted precursors, followed by functional group transformations such as fluorination and urea formation. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions may also be employed to construct the complex core structure efficiently. The development of robust synthetic routes is essential for large-scale production and subsequent preclinical studies.

Once synthesized, rigorous characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the molecular structure and purity of the compound. These analytical methods provide detailed insights into the chemical environment of each atom within the molecule, ensuring that it meets the required specifications for further study. Additionally, computational methods such as molecular dynamics simulations can be used to predict how the compound interacts with potential biological targets at an atomic level.

In conclusion,1-(2-fluorophenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea (CAS No. 1797248-63-5) represents a structurally complex and biologically relevant molecule with potential applications in therapeutic development. Its unique combination of functional groups makes it an attractive candidate for further exploration in areas such as oncology and antiviral therapy. Continued research into its pharmacological properties will be essential for unlocking its full potential as a drug candidate.